Cas no 98092-14-9 (Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH)

Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH is a synthetic peptide sequence designed for research applications, particularly in the study of protease inhibition and substrate specificity. The inclusion of statine (Sta) residues enhances its potency as a transition-state analog, making it a valuable tool for investigating enzymatic mechanisms, particularly those involving aspartyl proteases. The Nle (norleucine) substitution improves stability and resistance to oxidative degradation, while the isovaleryl cap enhances lipophilicity. This peptide is suited for biochemical assays, structural studies, and inhibitor development, offering researchers a precise and stable compound for probing protease-related pathways. Its modular design allows for further modifications to tailor specificity or activity.
Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH structure
98092-14-9 structure
Product Name:Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH
CAS No:98092-14-9
MF:C39H65N5O9
MW:747.96151137352
MDL:MFCD00238289
CID:806623
PubChem ID:13605353
Update Time:2025-06-09

Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH Chemical and Physical Properties

Names and Identifiers

    • L-Alaninamide,N-(3-methyl-1-oxobutyl)-L-phenylalanyl-L-norleucyl-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoyl-N-[(1S)-1-[(1S)-2-carboxy-1-hydroxyethyl]-3-methylbutyl]-
    • Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH
    • N-(3-Methyl-1-oxobutyl)-L-phenylalanyl-L-norleucyl-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoyl-N-[(1S)-1-[(1S)-2-carboxy-1-hydroxyethyl]-3-methylbutyl]-L-alaninamide
    • BDBM50024167
    • 98092-14-9
    • 3-Hydroxy-4-[2-(3-hydroxy-6-methyl-4-{2-[2-(3-methyl-butyrylamino)-3-phenyl-propionylamino]-hexanoylamino}-heptanoylamino)-propionylamino]-6-methyl-heptanoic acid
    • MFCD00238289
    • (6S,9S,12S,13S,17S,20S,21S)-6-benzyl-9-butyl-13,21-dihydroxy-12,20-diisobutyl-2,17-dimethyl-4,7,10,15,18-pentaoxo-5,8,11,16,19-pentaazatricosan-23-oic acid
    • AKOS040754080
    • CHEMBL16033
    • CHEMBL3142792
    • (3S,4S)-3-hydroxy-4-[[(2S)-2-[[(3S,4S)-3-hydroxy-6-methyl-4-[[(2S)-2-[[(2S)-2-(3-methylbutanoylamino)-3-phenylpropanoyl]amino]hexanoyl]amino]heptanoyl]amino]propanoyl]amino]-6-methylheptanoic acid
    • MDL: MFCD00238289
    • Inchi: 1S/C39H65N5O9/c1-9-10-16-28(42-39(53)31(41-34(47)19-25(6)7)20-27-14-12-11-13-15-27)38(52)44-29(17-23(2)3)32(45)21-35(48)40-26(8)37(51)43-30(18-24(4)5)33(46)22-36(49)50/h11-15,23-26,28-33,45-46H,9-10,16-22H2,1-8H3,(H,40,48)(H,41,47)(H,42,53)(H,43,51)(H,44,52)(H,49,50)/t26-,28-,29-,30-,31-,32-,33-/m0/s1
    • InChI Key: WHOPFGFKWFYQSR-VJBGVNKVSA-N
    • SMILES: O[C@@H](CC(N[C@@H](C)C(N[C@H]([C@H](CC(=O)O)O)CC(C)C)=O)=O)[C@H](CC(C)C)NC([C@H](CCCC)NC([C@H](CC1C=CC=CC=1)NC(CC(C)C)=O)=O)=O

Computed Properties

  • Exact Mass: 747.478229
  • Monoisotopic Mass: 747.478229
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 30
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 229
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.138±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.532
  • Solubility: Almost insoluble (0.027 g/l) (25 º C),

Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH Security Information

  • Storage Condition:-15°C

Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH Pricemore >>

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Isovaleryl-Phe-Nle-Sta-Ala-Sta-OH; .
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